A 24 mer peptide derived from RecA protein can discriminate a single-stranded DNA from a double-stranded DNA
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A705575G
Abstract
A novel 24 residue peptide, Ile-Arg-Met-Lys-Ile-Gly-Val-Met-Phe-Gly-Asn-Pro-Glu-Thr-Thr-Thr-Gly-Gly-Asn-Ala-Leu-Lys-Phe-Tyr, derived from RecA protein can discriminate a single-stranded DNA (ssDNA) from a double-stranded DNA (dsDNA) and a new developed support with this peptide recognizes ssDNA but not dsDNA.
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